Ethyl 3-bromo-2-methoxy-6-methylbenzoate

• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol
• IUPAC Name: ethyl 3-bromo-2-methoxy-6-methylbenzoate
• InChI: InChI=1S/C11H13BrO3/c1-4-15-11(13)9-7(2)5-6-8(12)10(9)14-3/h5-6H,4H2,1-3H3
• InChI Key: MUNXYGWOTVETSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1OC)Br)C

Description

Ethyl 3-bromo-2-methoxy-6-methylbenzoate is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl sulphate (2.3 ml) was added to a suspension of ethyl 3-bromo-2-hydroxy-6-methylbenzoate (Intermediate 92, 5.19 g) and potassium carbonate (5.64 g) in dry acetone (70 ml) and the resultant mixture was stirred and heated at reflux for 2 hours. After cooling to room temperature, the mixture was filtered and the filtrate was evaporated to dryness. The residue was dissolved in ether and washed with NaHCO3 (saturated aqueous solution), dried (Na2SO4) and filtered. The filtrate was evaporated to dryness to give crude ethyl 3-bromo-2-methoxy-6-methylbenzoate (5.4 g) as a colourless oil.